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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B15291619

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation of Direct Red 239
solutions for research and development applications. It includes detailed protocols, safety
information, and material properties to ensure accurate and safe handling of this compound.

Material Properties and Data

Direct Red 239 is a diazo dye that appears as a red-brown powder.[1][2] It is essential to

understand its physical and chemical properties for accurate solution preparation and safe
handling.
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Property Value References
Appearance Red-brown powder [1112]
Molecular Weight ~1060.88 g/mol
o Soluble, yields a yellow-light
Solubility in Water ] [11[3]
red solution

Soluble in DMF and
Other Solvents chloroform.[1][3] Insoluble in [11[3]
butanol and acetone.[1][3]

Store in a cool, dry, well-

ventilated area away from
Storage ) ) )

direct sunlight. Keep container

tightly closed.

Safety Precautions and Handling

Direct Red 239 may cause eye and skin irritation.[4] It is also irritating to the mucous
membranes and upper respiratory tract.[4] Adherence to safety protocols is crucial.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, gloves, and a lab coat.[4]

o Ventilation: Work in a well-ventilated area or under a chemical fume hood to minimize

inhalation of dust.[4]
» Handling: Avoid generating dust.[4] Wash hands thoroughly after handling.

o First Aid:

o

Eyes: Immediately flush with plenty of water for at least 15 minutes.[4]

o

Skin: Wash with soap and water.[4]

[¢]

Ingestion: If conscious, give 2-4 cupfuls of milk or water.[4]
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o Inhalation: Move to fresh air.[4]

Experimental Protocol: Preparation of an Aqueous
Direct Red 239 Solution

This protocol outlines the steps to prepare a stock solution of Direct Red 239 in water. The
concentration can be adjusted by modifying the mass of the solute.

3.1. Materials and Equipment

Direct Red 239 powder

Distilled or deionized water

Volumetric flask

Beaker

Magnetic stirrer and stir bar

Spatula

Weighing paper or boat

Analytical balance
3.2. Step-by-Step Procedure
o Calculate the required mass of Direct Red 239.

o Use the formula: Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular
Weight ( g/mol)

o Example for a 1 mM, 100 mL solution:
» Mass =0.001 mol/L x 0.1 L x 1060.88 g/mol = 0.106 g

» Weigh the Direct Red 239 powder.
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o Place a weighing boat on the analytical balance and tare it.

o Carefully weigh the calculated mass of the powder using a spatula.

e Dissolve the powder.

o

Add approximately half of the final desired volume of distilled water to a beaker.

[¢]

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

[e]

Slowly add the weighed Direct Red 239 powder to the water while stirring.

[e]

Continue stirring until the powder is completely dissolved. The solution should appear as a
yellow-light red color.[1][3]

e Adjust the final volume.

o Carefully transfer the dissolved solution from the beaker to a volumetric flask of the
appropriate size.

o Rinse the beaker with a small amount of distilled water and add the rinsing to the
volumetric flask to ensure all the dye is transferred.

o Add distilled water to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.

e Mix and Store.
o Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.
o Transfer the solution to a properly labeled storage bottle.
o Store in a cool, dark, and dry place.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of a Direct Red 239 solution.
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Caption: Workflow for Direct Red 239 Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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